Cas no 70938-92-0 ((1S,2S,6R,7R)-8-Phenylsulfanyltricyclo[5.1.1.02,6]nonane)

• Product name: (1S,2S,6R,7R)-8-Phenylsulfanyltricyclo[5.1.1.02,6]nonane
• CAS No: 70938-92-0
• MF: C₁₅H₁₈S
• MW: 230.368422985077
• CID: 2670521

(1S,2S,6R,7R)-8-Phenylsulfanyltricyclo[5.1.1.02,6]nonane Chemical and Physical Properties

Names and Identifiers

• (3aβ,6aβ)-Octahydro-2β-phenylthio-1α,3α-methanopentalene
• (3abeta,6abeta)-Octahydro-2beta-phenylthio-1alpha,3alpha-methanopentalene
• (1S,2S,6R,7R)-8-Phenylsulfanyltricyclo[5.1.1.02,6]nonane

• Inchi： 1S/C15H18S/c1-2-5-10(6-3-1)16-15-13-9-14(15)12-8-4-7-11(12)13/h1-3,5-6,11-15H,4,7-9H2/t11-,12+,13-,14+,15?
• InChI Key： MLPFBTUNIODGBT-RRIFHVCJSA-N
• SMILES： S(C1C=CC=CC=1)C1[C@@H]2C[C@H]1[C@H]1CCC[C@@H]21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Topological Polar Surface Area: 25.3